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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DL-alpha-Tocopherol-13C3, a stable

isotope-labeled form of Vitamin E. This document furnishes essential technical data, detailed

experimental protocols for its application in metabolic research, and a comprehensive look at

its metabolic fate. The information is tailored for professionals in research, scientific, and drug

development fields to facilitate the integration of this valuable tracer compound into their

studies.

Core Technical Data
DL-alpha-Tocopherol-13C3 is a synthetic form of alpha-tocopherol where three carbon atoms

are replaced with the stable isotope carbon-13. This labeling provides a distinct mass

signature, enabling its differentiation from endogenous alpha-tocopherol in biological systems.

While a specific CAS number for DL-alpha-Tocopherol-13C3 is not consistently reported in

public databases, the CAS number for the unlabeled parent compound, DL-alpha-Tocopherol,

is 10191-41-0.

Quantitative data for DL-alpha-Tocopherol-13C3 and its unlabeled counterpart are

summarized below for easy reference and comparison.
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Property DL-alpha-Tocopherol-13C3 DL-alpha-Tocopherol

Chemical Formula C₂₆¹³C₃H₅₀O₂ C₂₉H₅₀O₂

Molecular Weight 433.68 g/mol 430.71 g/mol

Appearance
Yellow to Amber to Dark purple

clear liquid

Yellow to Amber to Dark purple

clear liquid

Purity ≥96% ≥96%

Solubility

Miscible with chloroform,

ethanol, ether, acetone, and

vegetable oils. Practically

insoluble in water.

Miscible with chloroform,

ethanol, ether, acetone, and

vegetable oils. Practically

insoluble in water.

Experimental Protocols: In Vivo Metabolic Studies
The use of 13C-labeled alpha-tocopherol allows for precise tracing of its absorption,

distribution, metabolism, and excretion (ADME) in vivo. Below is a detailed methodology

adapted from studies investigating the biodistribution of 13C-labeled α-tocopherol in a murine

model. This protocol can serve as a foundational template for designing similar preclinical

studies.

Objective: To determine the tissue-specific
accumulation and metabolic fate of DL-alpha-
Tocopherol-13C3 following oral administration.
Materials:

DL-alpha-Tocopherol-13C3

Wild-type laboratory mice

Vitamin E-deficient rodent diet

Oral gavage needles

Standard laboratory equipment for tissue harvesting and processing
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High-Performance Liquid Chromatography with Photodiode Array detection (HPLC-PDA)

system

Liquid Chromatography-Mass Spectrometry (LC-MS) system

Methodology:
Animal Acclimation and Diet:

Acclimate 3-week old male wild-type mice to the laboratory environment for one week.

For two weeks prior to the administration of the labeled compound, feed the mice a

vitamin E-deficient diet to reduce endogenous levels of α-tocopherol. This depletion phase

enhances the signal from the administered labeled compound.

Dosing:

Prepare a dosing solution of DL-alpha-Tocopherol-13C3 in a suitable vehicle (e.g., corn

oil).

Administer a single oral dose of 0.5 mg of DL-alpha-Tocopherol-13C3 to each mouse via

oral gavage.

Sample Collection:

At predetermined time points post-dosing (e.g., 12 hours, 1 day, 2 days, and 4 days),

collect blood and various tissues (e.g., serum, heart, lungs, kidney, brain, and adipose

tissue).

Ensure rapid and consistent collection and processing to maintain sample integrity.

Sample Analysis:

Quantify the total α-tocopherol concentration in tissue samples using an established

HPLC-PDA method.

Determine the enrichment of 13C-α-tocopherol in the same samples using a validated LC-

MS method. This allows for the differentiation between the administered labeled
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tocopherol and the endogenous unlabeled tocopherol.

Data Interpretation:

Analyze the concentration and enrichment data to determine the time-course of

bioaccumulation of DL-alpha-Tocopherol-13C3 in each tissue.

Compare the biodistribution across different tissues to understand tissue-specific uptake

and retention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12053665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: In Vivo Study

Acclimation & Vitamin E Deficient Diet
(2 weeks)

Oral Administration of
DL-alpha-Tocopherol-13C3 (0.5 mg)

Sample Collection at Timed Intervals
(12h, 1d, 2d, 4d)
(Blood, Tissues)

Quantification of Total alpha-Tocopherol
(HPLC-PDA)

Determination of 13C-alpha-Tocopherol Enrichment
(LC-MS)

Data Analysis:
Time-course Bioaccumulation
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Alpha-Tocopherol Metabolism

alpha-Tocopherol

13'-Hydroxychromanol

ω-Hydroxylation
(CYP4F2)

13'-Carboxychromanol

ω-Oxidation

β-Oxidation Cascade
(Side Chain Shortening)

Carboxyethyl-hydroxychroman (CEHC)
(Urinary Metabolite)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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